N-[(3-bromophenyl)methyl]-N,1-dimethylpyrazole-4-sulfonamide

• IUPAC Name: N-[(3-bromophenyl)methyl]-N,1-dimethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C12H14BrN3O2S/c1-15-9-12(7-14-15)19(17,18)16(2)8-10-4-3-5-11(13)6-10/h3-7,9H,8H2,1-2H3
• InChI Key: ZLKRTOXEIYXQOT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)N(C)CC2=CC(=CC=C2)Br
• Molecular Formula: C12H14BrN3O2S
• Molecular Weight: 344.23 g/mol

Description

N-[(3-bromophenyl)methyl]-N,1-dimethylpyrazole-4-sulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as BAY 11-7082 and has been extensively studied for its anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of N-[(3-bromophenyl)methyl]-N,1-dimethylpyrazole-4-sulfonamide involves the inhibition of the NF-κB pathway. This pathway is involved in the regulation of immune responses, and its activation is associated with inflammation and cancer development. By inhibiting this pathway, N-[(3-bromophenyl)methyl]-N,1-dimethylpyrazole-4-sulfonamide can reduce inflammation and inhibit cancer cell proliferation.
Biochemical and Physiological Effects:
N-[(3-bromophenyl)methyl]-N,1-dimethylpyrazole-4-sulfonamide has been shown to have significant biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, N-[(3-bromophenyl)methyl]-N,1-dimethylpyrazole-4-sulfonamide has been shown to have antioxidant properties, which can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(3-bromophenyl)methyl]-N,1-dimethylpyrazole-4-sulfonamide in lab experiments is its specificity for the NF-κB pathway. This compound can selectively inhibit this pathway without affecting other signaling pathways, which can be useful in studying the role of NF-κB in various biological processes. However, one of the limitations of using this compound is its potential toxicity. High concentrations of N-[(3-bromophenyl)methyl]-N,1-dimethylpyrazole-4-sulfonamide can be toxic to cells, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-[(3-bromophenyl)methyl]-N,1-dimethylpyrazole-4-sulfonamide. One area of research is the development of more potent and selective inhibitors of the NF-κB pathway. Another area of research is the investigation of the potential therapeutic applications of this compound in various diseases, such as cancer, autoimmune disorders, and neurodegenerative diseases. Additionally, the use of N-[(3-bromophenyl)methyl]-N,1-dimethylpyrazole-4-sulfonamide in combination with other drugs or therapies could be explored to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of N-[(3-bromophenyl)methyl]-N,1-dimethylpyrazole-4-sulfonamide involves the reaction of 3-bromobenzyl chloride with N,N-dimethyl-1H-pyrazole-4-sulfonamide in the presence of a base. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

N-[(3-bromophenyl)methyl]-N,1-dimethylpyrazole-4-sulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory properties by inhibiting the activation of the NF-κB pathway, which is involved in the regulation of immune responses. This compound has also been shown to have anti-cancer properties by inhibiting the proliferation of cancer cells and inducing apoptosis.